Cas no 1197377-47-1 (4-(3-Amino-1,2,4-triazin-6-yl)-2-fluorobenzonitrile)

• Product Name: 4-(3-Amino-1,2,4-triazin-6-yl)-2-fluorobenzonitrile
• CAS No: 1197377-47-1
• MF: C₁₀H₆FN₅
• MW: 215.186543941498
• MDL: MFCD24642894
• CID: 1089760
• PubChem ID: 44512900
• Update Time: 2025-07-30

4-(3-Amino-1,2,4-triazin-6-yl)-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Amino-1,2,4-triazin-6-yl)-2-fluorobenzonitrile
• Benzonitrile, 4-(3-amino-1,2,4-triazin-6-yl)-2-fluoro-
• A900849
• WLZ3841
• CS-16589
• SY285801
• AC-30134
• C10H6FN5
• 1197377-47-1
• SCHEMBL1427158
• AKOS022173251
• CS-0101071
• JXQHTMHBDHVPDQ-UHFFFAOYSA-N
• SB73439
• DTXSID80659237
• MFCD24642894
• DTXCID50609986

• MDL： MFCD24642894
• Inchi： 1S/C10H6FN5/c11-8-3-6(1-2-7(8)4-12)9-5-14-10(13)16-15-9/h1-3,5H,(H2,13,14,16)
• InChI Key： JXQHTMHBDHVPDQ-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1)C1=CN=C(N)N=N1

Computed Properties

• Exact Mass: 215.061
• Monoisotopic Mass: 215.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),

4-(3-Amino-1,2,4-triazin-6-yl)-2-fluorobenzonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles